(6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 4-(pyrrolidin-1-ylsulfonyl)benzoate

• IUPAC Name: (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 4-pyrrolidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C17H20N4O5S2/c1-12-15(22)21(17(27-2)19-18-12)11-26-16(23)13-5-7-14(8-6-13)28(24,25)20-9-3-4-10-20/h5-8H,3-4,9-11H2,1-2H3
• InChI Key: WAGBYIMTMGNWOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)COC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)SC
• Molecular Formula: C17H20N4O5S2
• Molecular Weight: 424.5 g/mol

Description

(6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 4-(pyrrolidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C17H20N4O5S2 and its molecular weight is 424.49. The purity is usually 95%.
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Scientific Research Applications

Drug Delivery Systems

One of the notable applications of similar compounds involves the encapsulation of lipophilic derivatives for drug delivery. Mattsson et al. (2010) explored the self-assembly of pyrenyl derivatives within a water-soluble metalla-cage, highlighting the potential of these structures in encapsulating biologically relevant compounds for targeted delivery. The study revealed that the encapsulated systems exhibited increased cytotoxicity against human ovarian cancer cells, suggesting the utility of such compounds in designing more effective therapeutic agents (Mattsson et al., 2010).

Catalysis and Organic Synthesis

In the realm of catalysis and organic synthesis, compounds with triazine and pyrrolidine components are instrumental. Gvozdev et al. (2014) discussed the synthesis of bicyclic N,O- and N,S-enaminals through the anionic cyclization of alk-4-ynals with amino alcohols and amino thiols. This method demonstrates the versatility of these compounds in synthesizing complex heterocyclic structures, which are crucial in developing new pharmaceuticals and materials (Gvozdev et al., 2014).

Material Science

The structural and electronic properties of triazine derivatives make them suitable for applications in material science, especially in the development of new photoluminescent materials and photocatalysts. Gong et al. (2013) synthesized metal-organic frameworks based on triazine-triyltrithio-triacetate, demonstrating their photoluminescent and photocatalytic properties. These materials show promise in environmental purification and solar energy conversion, indicating the broader applicability of triazine-based compounds in technologically advanced materials (Gong et al., 2013).